Cas no 14165-21-0 ((2-aminoethyl)(ethyl)(2-methylpropyl)amine)

• Product Name: (2-aminoethyl)(ethyl)(2-methylpropyl)amine
• CAS No: 14165-21-0
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 5169972
• PubChem ID: 21527099
• Update Time: 2025-10-12

(2-aminoethyl)(ethyl)(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-ethyl-N1-(2-methylpropyl)-
• (2-aminoethyl)(ethyl)(2-methylpropyl)amine

• Inchi： 1S/C8H20N2/c1-4-10(6-5-9)7-8(2)3/h8H,4-7,9H2,1-3H3
• InChI Key： WYHZXLQURXOGSM-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(C)C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2-aminoethyl)(ethyl)(2-methylpropyl)amine

Comprehensive Guide to (2-aminoethyl)(ethyl)(2-methylpropyl)amine (CAS No. 14165-21-0): Properties, Applications, and Industry Insights

(2-aminoethyl)(ethyl)(2-methylpropyl)amine (CAS No. 14165-21-0) is a versatile amine derivative with a unique molecular structure that makes it valuable in various industrial and research applications. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its role in specialty chemical synthesis and material science. Its balanced reactivity and functional groups enable it to serve as a building block for more complex molecules, particularly in pharmaceutical intermediates and agrochemical formulations.

In recent years, the demand for custom amine compounds like 14165-21-0 has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers frequently search for "amine-based catalysts" or "multifunctional amines in organic synthesis," reflecting the compound's relevance in modern chemistry. The ethyl and 2-methylpropyl substituents in its structure contribute to its lipophilicity, making it suitable for applications requiring solubility in both polar and non-polar media.

From a molecular design perspective, (2-aminoethyl)(ethyl)(2-methylpropyl)amine offers a compelling case study. Its primary amine group (-NH2) and secondary amine functionality allow for selective modifications, a feature highly sought after in drug discovery and polymer chemistry. Industry professionals often inquire about "CAS 14165-21-0 suppliers" or "amine derivatives for surface modification," highlighting its commercial and technical importance.

The compound's stability under moderate conditions and compatibility with common organic solvents further enhance its utility. In material science, it has been explored as a crosslinking agent for epoxy resins and as a corrosion inhibitor in industrial formulations. These applications align with growing trends in "high-performance coatings" and "advanced material engineering," topics frequently discussed in academic and industrial forums.

Quality control of 14165-21-0 is critical, with analytical techniques like GC-MS and HPLC being commonly employed to verify purity. The compound's spectroscopic properties (e.g., NMR fingerprint) are well-documented, aiding in its identification and characterization. Laboratories often search for "amine characterization methods" or "CAS 14165-21-0 technical data sheets," underscoring the need for reliable reference materials.

Looking ahead, innovations in amine functionalization and process optimization are expected to expand the applications of (2-aminoethyl)(ethyl)(2-methylpropyl)amine. Its potential in renewable energy technologies, such as CO2 capture systems, is an active area of research. This aligns with global interest in "carbon-neutral chemicals" and "sustainable industrial processes," making it a compound of enduring relevance in the evolving chemical landscape.